Paullinic acid
Paullinic acid
(Z)-icos-13-enoic acid is an icosenoic acid having a cis- double bond at position 13. It has a role as a mouse metabolite, a rat metabolite and a plant metabolite.
Paullinic acid is a natural product found in Pyrococcus furiosus and Paullinia cupana with data available.
Paullinic acid is a natural product found in Pyrococcus furiosus and Paullinia cupana with data available.
Brand Name:
Vulcanchem
CAS No.:
17735-94-3
VCID:
VC21045485
InChI:
InChI=1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h7-8H,2-6,9-19H2,1H3,(H,21,22)/b8-7-
SMILES:
CCCCCCC=CCCCCCCCCCCCC(=O)O
Molecular Formula:
C20H38O2
Molecular Weight:
310.5 g/mol
Paullinic acid
CAS No.: 17735-94-3
Cat. No.: VC21045485
Molecular Formula: C20H38O2
Molecular Weight: 310.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (Z)-icos-13-enoic acid is an icosenoic acid having a cis- double bond at position 13. It has a role as a mouse metabolite, a rat metabolite and a plant metabolite. Paullinic acid is a natural product found in Pyrococcus furiosus and Paullinia cupana with data available. |
|---|---|
| CAS No. | 17735-94-3 |
| Molecular Formula | C20H38O2 |
| Molecular Weight | 310.5 g/mol |
| IUPAC Name | (Z)-icos-13-enoic acid |
| Standard InChI | InChI=1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h7-8H,2-6,9-19H2,1H3,(H,21,22)/b8-7- |
| Standard InChI Key | URXZXNYJPAJJOQ-FPLPWBNLSA-N |
| Isomeric SMILES | CCCCCC/C=C\CCCCCCCCCCCC(=O)O |
| SMILES | CCCCCCC=CCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCC=CCCCCCCCCCCCC(=O)O |
| Melting Point | 13.4 °C |
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